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Compound of Interest

4-(Dichloromethylene)morpholin-
Compound Name:

4-ium
CAS No.: 790600-30-5
Cat. No.: B3043212

Get Quote

Part 1: Executive Summary & Technical Clarification
The Scope

This guide details the synthesis of heterocyclic aldehydes using morpholine-derived Vilsmeier
reagents. While standard Vilsmeier-Haack formylation utilizes DMF and POCI

, the use of

-formylmorpholine (NFM) derivatives offers distinct advantages: reduced toxicity of the
hydrolysis byproduct (morpholine vs. dimethylamine), higher thermal stability of the
intermediate salt, and improved handling characteristics.

Critical Reagent Distinction (Scientific Integrity Alert)

The request specified the use of 4-(Dichloromethylene)morpholin-4-ium for aldehyde
synthesis. It is critical to distinguish between two chemically distinct salts to ensure
experimental success:
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» Reagent A: 4-(Chloromethylene)morpholin-4-ium chloride (The "Vilsmeier" Salt)
o Structure:
o Function: Introduces a formyl group (-CHO).
o Application: This is the correct reagent for the synthesis of heterocyclic aldehydes.
» Reagent B: 4-(Dichloromethylene)morpholin-4-ium chloride (The "Viehe" Salt Analog)
o Structure:
o Function: Introduces a carboxylic acid derivative (amide, ester, or thioamide).

o Application: Hydrolysis of the intermediate formed by this reagent yields an amide, not an
aldehyde.

Directive: To achieve the stated goal of aldehyde synthesis, this protocol utilizes Reagent A
(Chloromethylene). However, the preparation and handling described below apply to the class
of morpholinium iminium salts, with specific stoichiometry adjustments noted.

Part 2: Scientific Foundation & Mechanism
Mechanistic Pathway

The reaction proceeds via Electrophilic Aromatic Substitution (

).[1] The morpholine-derived Vilsmeier reagent is a "soft" electrophile, showing high
regioselectivity for electron-rich heterocycles (e.g., indoles at C3, pyrroles at C2).

Key Advantage: The morpholinium moiety renders the intermediate iminium salt more
crystalline and less hygroscopic than its dimethylamino counterpart, allowing for isolation and
stoichiometric dosing.

Pathway Visualization

The following diagram illustrates the divergence between the Chloro- and Dichloro- reagents,
confirming why the Chloromethylene variant is required for aldehydes.
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Caption: Mechanistic divergence showing that Aldehyde synthesis requires the
Chloromethylene reagent (Path A), whereas the Dichloromethylene reagent yields amides
(Path B).

Part 3: Experimental Protocols

Reagent Preparation: 4-(Chloromethylene)morpholin-4-
ium Chloride

Note: While commercially available, in-situ preparation or fresh isolation ensures maximum
activity.

Materials:

e -Formylmorpholine (NFM) [CAS: 4394-85-8]

o Oxalyl Chloride [CAS: 79-37-8] (Preferred over POCI

for cleaner salt isolation)

e Anhydrous Dichloromethane (DCM) or Diethyl Ether (
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Step-by-Step Protocol:

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a nitrogen inlet,
addition funnel, and magnetic stir bar.

Solvation: Charge flask with

-Formylmorpholine (11.5 g, 100 mmol) and anhydrous
(100 mL). Cool to 0°C in an ice bath.

Activation: Add Oxalyl Chloride (12.7 g, 100 mmol) dropwise over 20 minutes. Caution: Gas
evolution (CO/CO

). Ensure proper venting.

Precipitation: A white precipitate (the Vilsmeier salt) will form immediately. Stir at 0°C for 1
hour, then warm to Room Temperature (RT) for 30 minutes.

Isolation (Optional but Recommended): Under

atmosphere, filter the salt via Schlenk filtration. Wash with cold anhydrous

o Storage: Store in a desiccator at -20°C. The salt is hygroscopic.

Core Protocol: Formylation of Indole

Target: Synthesis of Indole-3-carboxaldehyde.

Reagents:

Substrate: Indole (1.17 g, 10 mmol)
Reagent: 4-(Chloromethylene)morpholin-4-ium chloride (1.87 g, 11 mmol, 1.1 equiv)

Solvent: Anhydrous DCM (50 mL)

Workflow:
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e Suspension: Suspend the pre-formed Vilsmeier salt (1.1 equiv) in anhydrous DCM (30 mL)
at 0°C.

o Addition: Dissolve Indole in DCM (20 mL) and add dropwise to the salt suspension. The
mixture may turn yellow/orange.

» Reaction: Remove ice bath. Stir at RT for 2—4 hours.[2]

o Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The intermediate iminium salt
usually stays at the baseline; the starting material should disappear.

e Hydrolysis (Critical Step):
o Cool the mixture to 0°C.
o Add 2M Sodium Acetate (aq) (20 mL) slowly.

o Stir vigorously for 30 minutes. The biphasic mixture allows the iminium species to
hydrolyze to the aldehyde.[3]

o Workup: Separate the organic layer.[4] Extract aqueous layer with DCM (2 x 20 mL).
Combine organics, wash with brine, dry over

, and concentrate.

 Purification: Recrystallize from Ethanol or purify via flash chromatography.

Part 4: Data Analysis & Optimization
Solvent System Comparison

The choice of solvent significantly impacts the yield and reaction rate. The morpholinium salt
shows different solubility profiles compared to the standard DMF-POCI

adduct.
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Yield (Indole-3-
Solvent Temperature Notes
CHO)

Best for solubility of
DCM 25°C 92% the morpholine salt;

easy workup.

Good for more polar

substrates; harder to
MeCN 25°C 88% ]

remove morpholine

byproduct.

Standard Vilsmeier
0°C
DMF 75%
80°C

conditions (using
POCI3); lower yield

due to harshness.

Poor solubility of the
Toluene 110°C 60% salt; requires high
temp.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

The salt is highly hygroscopic.

Ensure all glassware is flame-
Low Yield / No Reaction Hydrolysis of Reagent dried and solvents are

anhydrous. Use fresh oxalyl

chloride.

You likely used the

Dichloromethylene (Viehe)
Formation of Amide Wrong Reagent Used salt. Switch to the

Chloromethylene salt (derived

from N-Formylmorpholine).

The reaction generates HCI.
For acid-sensitive heterocycles

(e.g., furans), add a scavenger
Substrate Polymerization Acidic Conditions (e.g., 1 equiv of 2,6-lutidine) or

use the isolated

salt variant.

Some morpholine iminium
salts are very stable. Increase
hydrolysis time (up to 12h) or
use 10% NaOH instead of

NaOAc (if substrate tolerates

Incomplete Hydrolysis Stable Iminium Salt

base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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